Cas no 207981-48-4 (3-(2,3-Difluorophenyl)acrylic acid)

• Product Name: 3-(2,3-Difluorophenyl)acrylic acid
• CAS No: 207981-48-4
• MF: C₉H₆F₂O₂
• MW: 184.139549732208
• MDL: MFCD00061291
• CID: 66778
• PubChem ID: 5702854
• Update Time: 2025-04-18

3-(2,3-Difluorophenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Difluorophenyl)acrylic acid
• 2,3-Difluorocinnamic acid
• 3-(2,3-difluorophenyl)-2-Propenoic acid
• trans-2,3-Difluorocinnamic acid
• RARECHEM BK HW 0120
• 2,3-Difluorocinnamicacid
• SCHEMBL1339824
• EN300-1456956
• 2-Propenoic acid, 3-(2,3-difluorophenyl)-, (2E)-
• 207981-48-4
• 236746-13-7
• TCMDC-124298
• CS-0356695
• MFCD00061291
• PS-6471
• 2-Propenoic acid, 3-(2,3-difluorophenyl)-
• trans-alpha,beta-difluorocinnamic acid
• 3-(2,3-Difluorophenyl)acrylicacid
• (2E)-3-(2,3-difluorophenyl)prop-2-enoic acid
• 3-(2,3-Difluoro-phenyl)acrylic acid
• (E)-3-(2,3-difluorophenyl)acrylic acid
• Z1147190964
• (2E)-3-(2,3-difluorophenyl)-2-propenoic acid
• CHEMBL529596
• NVQHKPLMLCHFSU-SNAWJCMRSA-N
• EN300-1855464
• (E)-3-(2,3-difluorophenyl)prop-2-enoic acid
• AKOS025311059
• AT-419/43492645
• CS-0192575
• E89371
• (E)-3-(2, 3-difluorophenyl)prop-2-enoic acid
• AKOS005064096
• 3-(2,3-difluorophenyl)prop-2-enoic Acid
• A21668

• MDL： MFCD00061291
• Inchi： 1S/C9H6F2O2/c10-7-3-1-2-6(9(7)11)4-5-8(12)13/h1-5H,(H,12,13)/b5-4+
• InChI Key： NVQHKPLMLCHFSU-SNAWJCMRSA-N
• SMILES： FC1C(=CC=CC=1/C=C/C(=O)O)F

Computed Properties

• Exact Mass: 184.03400
• Monoisotopic Mass: 184.033586
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.45
• Melting Point: 200-202°C
• Boiling Point: 281.3 °C at 760 mmHg
• Flash Point: 124 °C
• PSA: 37.30000
• LogP: 2.06260
• Solubility: Not determined

3-(2,3-Difluorophenyl)acrylic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids